Cas no 5248-39-5 (4-Methoxy-N,6-dimethyl-1,3,5-triazin-2-amine)

• Product Name: 4-Methoxy-N,6-dimethyl-1,3,5-triazin-2-amine
• CAS No: 5248-39-5
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD00585858
• CID: 45634
• PubChem ID: 87560155
• Update Time: 2025-09-25

4-Methoxy-N,6-dimethyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-N,6-dimethyl-1,3,5-triazin-2-amine
• 2-METHOXY-4-METHYL-6-(METHYLAMINO)-1,3,5-TRIAZINE
• 2-methoxy-4-methyl-6-methylamino-s-triazine
• 2-AMINO-4-METHYL-6-METHOXY(N-METHYL)-1,3,5-TRIAZINE
• 4-METHOXY-N,6-DIMETHYL-1,3,5-TRIAZIN-2-YLAMINE
• N,6-DIMETHYL-4-METHOXY-1,3,5-TRIAZIN-2-YLAMINE
• 5-triazin-2-amine,4-methoxy-n,6-dimethyl-3
• 2-Methylamino-4-Methyl-6-Methoxy-1,3,5-Triazine
• 2-Methyl-4-Methylamino-6-Methoxy-1,3,5-Triazine
• TS-00072
• 2-methoxy-4-methylamino-6-methyl-1,3,5-triazine
• tribenuron-methyl TP1
• AKOS013154328
• 2-Methoxy-4-methyl-6-(methylamino)-1,3,5-triazine, 96%
• BRN 0609147
• SCHEMBL2245306
• A23958
• CS-W010934
• NS00022292
• MFCD00585858
• IN-L5296 Triazine Amine
• 4-methoxy-6-methyl-1,3,5-triazine-methylamine
• SB73679
• 1,3,5-Triazin-2-amine, 4-methoxy-N,6-dimethyl-
• 2-methoxy-4-methyl-6-methylamino-1,3,5-triazine
• SY038290
• 2-Methyl-4-(Methylamino)-6-Methoxy-1,3,5-Triazine
• 5248-39-5
• M1865
• DTXSID3073345
• MNDSUSQBIDHEJU-UHFFFAOYSA-N
• EC 401-360-5
• EN300-6771738
• AC-11473
• FT-0635585
• DB-052129
• 1,3,5-Triazin-2-amine, 4-methoxy-N,6-dimethyl-; s-Triazine, 2-methoxy-4-methyl-6-(methylamino)- (7CI,8CI); 2-Methoxy-4-methyl-6-methylamino-1,3,5-triazine; 2-Methyl-4-(methylamino)-6-methoxy-1,3,5-triazine; Triazinamin-methyl
• STK330617
• 2-Methylamino-4-Methoxy-6-MethylTriazine

• MDL： MFCD00585858
• Inchi： 1S/C6H10N4O/c1-4-8-5(7-2)10-6(9-4)11-3/h1-3H3,(H,7,8,9,10)
• InChI Key： MNDSUSQBIDHEJU-UHFFFAOYSA-N
• SMILES： O(C)C1N=C(C)N=C(N=1)NC

Computed Properties

• Exact Mass: 154.08500
• Monoisotopic Mass: 154.085461
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1
• Topological Polar Surface Area: 59.9

Experimental Properties

• Color/Form: White solid
• Density: 1.196
• Melting Point: 163.0 to 167.0 deg-C
• Boiling Point: 304.9°C at 760 mmHg
• Flash Point: 138.2°C
• Refractive Index: 1.559
• PSA: 59.93000
• LogP: 0.30330
• Solubility: Not determined

4-Methoxy-N,6-dimethyl-1,3,5-triazin-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： R22;R48
• Safety Instruction： S26-S36-S22-S2
• RTECS：XY2905180
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R22; R48
• Safety Term：S2;S22;S36